N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide

• IUPAC Name: N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C12H10Cl2N2OS/c1-6-11(16-12(18-6)15-7(2)17)8-3-4-9(13)10(14)5-8/h3-5H,1-2H3,(H,15,16,17)
• InChI Key: VPHCKGFGMDZXID-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)C)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C12H10Cl2N2OS
• Molecular Weight: 301.2 g/mol

Description

N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide, also known as DMTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science. DMTA is a thiazole derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide is not fully understood, but it is believed to act by inhibiting certain enzymes and proteins in cells. In cancer cells, N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. In Alzheimer's disease, N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide has been shown to inhibit the aggregation of beta-amyloid, a protein that is believed to play a role in the development of the disease.
Biochemical and Physiological Effects:
N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide has been shown to have various biochemical and physiological effects. In cancer cells, N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide has been shown to induce apoptosis, a process of programmed cell death. It has also been shown to inhibit angiogenesis, the formation of new blood vessels that are necessary for tumor growth. In Alzheimer's disease, N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide has been shown to improve cognitive function and reduce the accumulation of beta-amyloid in the brain.

Advantages and Limitations for Lab Experiments

N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have high stability and solubility in various solvents. However, N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide has some limitations, such as its potential toxicity and the need for further studies to fully understand its mechanism of action and physiological effects.

Future Directions

There are several future directions for the study of N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide. In medicine, further studies are needed to determine the optimal dosage and administration of N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide for the treatment of cancer and neurodegenerative diseases. In agriculture, N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide can be further studied for its potential use as a natural fungicide. In materials science, N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide can be used as a building block for the synthesis of novel materials with unique properties such as high conductivity and biocompatibility.
In conclusion, N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide is a thiazole derivative that has gained attention in the scientific community due to its potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. Further studies are needed to fully understand the potential of N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide in different applications.

Synthesis Methods

N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide can be synthesized using various methods such as the reaction of 3,4-dichloroaniline with methyl isothiocyanate followed by the reaction with acetic anhydride. Another method involves the reaction of 2-amino-4,5-dimethylthiazole with 3,4-dichlorobenzoyl chloride followed by the reaction with acetic anhydride. These methods have been optimized to improve the yield and purity of N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide.

Scientific Research Applications

N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide has been studied for its potential applications in various fields. In medicine, N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide has been shown to have anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. In agriculture, N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide has been shown to have antifungal activity against various plant pathogens. In materials science, N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]acetamide has been used as a building block for the synthesis of novel materials with unique properties.